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Compound of Interest

6-(Isopropylthio)pyridine-3-boronic
Compound Name: d
aci

Cat. No. B578325

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for 6-
(Isopropylthio)pyridine-3-boronic acid (CAS No. 1256345-90-0), a compound of interest in
synthetic chemistry and drug discovery. Due to the limited availability of public domain raw
spectral data for this specific molecule, this document presents predicted spectroscopic
characteristics based on the analysis of structurally similar compounds and established
principles of spectroscopic interpretation. The information herein is intended to serve as a
reference for the identification, characterization, and quality control of 6-
(Isopropylthio)pyridine-3-boronic acid.

Chemical Structure and Properties
Molecular Formula: CsH12BNO2S
Molecular Weight: 197.06 g/mol

The structure of 6-(Isopropylthio)pyridine-3-boronic acid incorporates a pyridine ring, a
boronic acid group, and an isopropylthio substituent. These features give rise to a distinct
spectroscopic fingerprint.
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Sample Preparation NMR Acquisition

Weigh Sample —# Add DMSO-d6 —# Vortex to Dissolve — Insert into Spectrometer —# Tune and Shim —# Acquire 1H and 13C Spectra

Acquire Background Spectrum [—®| Acquire Sample Spectrum

Grind Sample with KBr P> Press into Pellet

Prepare Dilute Solution » Infuse into ESI Source »-| Optimize lonization Parameters P Acquire Mass Spectrum

Click to download full resolution via product page

» To cite this document: BenchChem. [Spectroscopic Profile of 6-(Isopropylthio)pyridine-3-
boronic acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578325#spectroscopic-data-of-6-isopropylthio-
pyridine-3-boronic-acid-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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